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7681-57-4

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  • Sodium metabisulfite
    In Stock
    • Cat. No.:
    • B152714
    • CAS No.:
    • 7681-57-4
    • Molecular Formula:
    • H2NaO5S2
    • Molecular Weight:
    • 169.14 g/mol
    Description
    Sodium metabisulfite (MBS, Sodium disulfite) is an inorganic salt. It is the sodium salt of disulphurous (pyrosulfurous) acid. It is widely used as reducing agent in textile and photography industry. It is commo...
Other Compounds (1)
  • Sodium metabisulfite
    In Stock
    • Cat. No.:
    • B7800699
    • CAS No.:
    • 7681-57-4; 7757-74-6
    • Molecular Formula:
    • Na2S2O5
      Na2O5S2
    • Molecular Weight:
    • 190.11 g/mol
    Description
    Sodium metabisulfite appears as a white crystalline or powder solid with a slight sulfur odor. Toxic by inhalation. Strongly irritates skin and tissue. Noncombustible, but may decompose to emit toxic oxide fumes...